Cas no 874-54-4 (2-Pyrazinecarboxylic Acid 4-Oxide)

2-Pyrazinecarboxylic Acid 4-Oxide is a heterocyclic organic compound featuring a pyrazine core substituted with a carboxylic acid group and an N-oxide functionality. This structure imparts unique reactivity, making it valuable in pharmaceutical and agrochemical synthesis, particularly as an intermediate in the preparation of bioactive molecules. The N-oxide moiety enhances solubility and can influence binding interactions in medicinal chemistry applications. Its stability under standard conditions and compatibility with further functionalization make it a versatile building block for researchers. The compound is typically supplied in high purity, ensuring reproducibility in synthetic workflows. Proper handling requires standard laboratory precautions due to its potential irritant properties.
2-Pyrazinecarboxylic Acid 4-Oxide structure
874-54-4 structure
Product Name:2-Pyrazinecarboxylic Acid 4-Oxide
CAS No:874-54-4
MF:C5H4N2O3
MW:140.09686088562
MDL:MFCD00233246
CID:656169
PubChem ID:12295731
Update Time:2025-05-27

2-Pyrazinecarboxylic Acid 4-Oxide Chemical and Physical Properties

Names and Identifiers

    • 2-Pyrazinecarboxylic Acid 4-Oxide
    • 1-Oxylato-3-carboxypyrazine-1-ium
    • 2-Pyrazinecarboxylic
    • 4-oxidopyrazin-4-ium-2-carboxylic acid
    • Pyrazinecarboxylic acid, 4-oxide
    • 2-Carboxy-pyrazin-1-oxid
    • 2-carboxypyrazine 4-oxide
    • 4-N-Oxid-2-carboxy-pyrazin
    • 4-oxy-pyrazine-2-carboxylic acid
    • Pyrazin-2-carbonsaeure-4-N-oxid
    • pyrazine-2-carboxylic acid-4-oxide
    • 874-54-4
    • SCHEMBL3456606
    • 2-Pyrazinecarboxylicacid,4-oxide
    • DTXSID40485519
    • FT-0674157
    • AKOS006275223
    • 2-Pyrazinecarboxylic acid, 4-oxide
    • MFCD00233246
    • MDL： MFCD00233246
    • Inchi： 1S/C5H4N2O3/c8-5(9)4-3-7(10)2-1-6-4/h1-3H,(H,8,9)
    • InChI Key： ACHIKYKJUATOBT-UHFFFAOYSA-N
    • SMILES： [O-][N+]1C=CN=C(C(=O)O)C=1

Computed Properties

  • Exact Mass: 140.02200
  • Monoisotopic Mass: 140.02219199g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 1
  • Complexity: 139
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -1.4
  • Topological Polar Surface Area: 75.6Ų

Experimental Properties

  • Density: 1.5±0.1 g/cm3
  • Melting Point: 185-187°C
  • Boiling Point: 548.2±30.0 °C at 760 mmHg
  • Flash Point: 285.4±24.6 °C
  • Solubility: DMSO, Water
  • PSA: 75.65000
  • LogP: 0.20830
  • Vapor Pressure: 0.0±1.6 mmHg at 25°C

2-Pyrazinecarboxylic Acid 4-Oxide Security Information

2-Pyrazinecarboxylic Acid 4-Oxide Customs Data

  • HS CODE：2933990090
  • Customs Data：

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

2-Pyrazinecarboxylic Acid 4-Oxide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
P840800-5mg
2-Pyrazinecarboxylic Acid 4-Oxide
 874-54-4
5mg
 $ 115.00 2023-09-06
TRC
P840800-10mg
2-Pyrazinecarboxylic Acid 4-Oxide
 874-54-4
10mg
 $ 161.00 2023-09-06
TRC
P840800-25mg
2-Pyrazinecarboxylic Acid 4-Oxide
 874-54-4
25mg
 $ 368.00 2023-09-06
TRC
P840800-50mg
2-Pyrazinecarboxylic Acid 4-Oxide
 874-54-4
50mg
 $666.00 2023-05-17
TRC
P840800-100mg
2-Pyrazinecarboxylic Acid 4-Oxide
 874-54-4
100mg
 $1206.00 2023-05-17
abcr
AB400458-1 g
2-Pyrazinecarboxylic acid 4-oxide, 97% ; .
 874-54-4 97%
1 g
 €699.00 2023-07-19
abcr
AB400458-1g
2-Pyrazinecarboxylic acid 4-oxide, 97% ; .
 874-54-4 97%
1g
 €699.00 2025-04-15

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